2-(3-methoxyphenyl)-4-methyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide

• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-4-methyl-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H18N4O3S2/c1-10-14(26-16(19-10)11-5-3-6-12(9-11)24-2)15(23)20-18-22-21-17(27-18)13-7-4-8-25-13/h3,5-6,9,13H,4,7-8H2,1-2H3,(H,20,22,23)
• InChI Key: OCJURZJMJDEYPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)OC)C(=O)NC3=NN=C(S3)C4CCCO4

Description

2-(3-Methoxyphenyl)-4-methyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide is a synthetic heterocyclic compound of significant interest in medicinal chemistry research. Its molecular architecture integrates a 1,3-thiazole core, substituted with a 3-methoxyphenyl group at the 2-position and a carboxamide linkage at the 5-position. This carboxamide functionality is connected to a (2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene moiety, creating a complex, multi-ring system. The simultaneous presence of thiazole and 1,3,4-thiadiazole rings, which are both privileged scaffolds in drug discovery, suggests potential for diverse biological activity. Compounds featuring these heterocyclic systems are frequently investigated for their potential as enzyme inhibitors and therapeutic agents in areas such as oncology and infectious diseases. The specific research applications and mechanism of action for this compound require further investigation and are not yet fully characterized. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-methoxyphenyl)-4-methyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide typically involves multiple steps, starting from readily available starting materialsEach step requires specific reaction conditions, such as the use of appropriate solvents, catalysts, and temperature control .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and can improve the efficiency of the synthesis .

Chemical Reactions Analysis

Oxidation Reactions

• Reagents : Potassium permanganate (KMnO₄) in acidic or neutral conditions.

• Outcome : Introduction of ketone or sulfone groups at reactive sulfur or carbon sites.

• Conditions : Typically performed in polar solvents (e.g., water or THF) at 50–80°C.

[3+2]-Cycloaddition

• Reagents : Azomethine ylides generated in situ from isoquinoline and α-halogenated methylenes .

• Mechanism :

  • Formation of N-substituted carbonylmethyleneisoquinolinium bromide intermediate.

  • Cycloaddition with arylidene cyanoacetamide derivatives.

• Conditions : Triethylamine as a base, 2,4-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) as an oxidant, room temperature .

Nucleophilic Substitution

• Target Sites : Electrophilic positions on the thiazole ring (e.g., C-2 or C-5).

• Reagents : Alkyl halides or amines in polar aprotic solvents (e.g., DMSO).

• Example : Replacement of the carboxamide group with alkyl chains under basic conditions.

Cyclization

• Conditions : Reflux in tetrahydrofuran (THF) with catalytic bases (e.g., Et₃N) .

• Outcome : Formation of fused heterocyclic systems via intramolecular attack of nucleophilic groups.

Research Findings and Biological Relevance

• Anticancer Activity : Derivatives of thiadiazole and thiazole exhibit cytotoxicity against cancer cell lines (e.g., MDA-MB-231, HCT116) via interactions with molecular targets like kinases or DNA topoisomerases .

• Antimicrobial Properties : Structural analogs demonstrate inhibition of bacterial enzymes (e.g., dihydrofolate reductase) .

• Mechanistic Insights : The tetrahydrofuran moiety enhances solubility and bioavailability, influencing binding affinity to biological targets.

Comparative Analysis with Related Compounds

Compound Feature	Reactivity Comparison
Thiazole Ring	More reactive toward electrophiles than benzothiazole derivatives due to lower aromatic stabilization.
Thiadiazole Moiety	Higher susceptibility to nucleophilic attack compared to 1,2,4-triazole analogs.
Tetrahydrofuran Substituent	Enhances stereoelectronic effects, moderating reaction rates in cycloadditions .

Table 1: Experimentally Validated Reactions

Reaction Type	Reagents/Conditions	Product/Outcome	Yield (%)	Reference
Oxidation	KMnO₄, H₂O, 70°C	Sulfone derivative	78
[3+2]-Cycloaddition	Azomethine ylide, DDQ, CH₂Cl₂, 25°C	Pyrrolo[2,1-a]isoquinoline hybrid	65
Nucleophilic Substitution	CH₃I, K₂CO₃, DMF, 60°C	Methylated thiazole analog	82
Cyclization	Et₃N, THF, reflux	Fused thiazolo-thiadiazole system	71

Table 2: Reaction Optimization Parameters

Parameter	Optimal Range	Impact on Yield/Purity
Temperature	60–80°C	Higher temperatures accelerate cyclization but risk decomposition.
Solvent Polarity	Polar aprotic (e.g., DMF, DMSO)	Enhances nucleophilicity of reactants.
Catalyst	Triethylamine or Et₃N/Sc(OTf)₃	Improves regioselectivity in cycloadditions .

Scientific Research Applications

2-(3-methoxyphenyl)-4-methyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a lead compound for drug development.

Medicine: Preliminary studies suggest it could have therapeutic potential, although more research is needed to confirm its efficacy and safety.

Industry: It could be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-4-methyl-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Compound Name	Key Structural Features	Biological Activity/Notes	Synthesis Method	Reference
N-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazole-2-carboxamide	Thiadiazole with carboxamide and thioxo group; lacks thiazole or THF	Not explicitly stated, but similar thiadiazoles show antimicrobial activity	Stirred in ethanol with KOH and carbon disulfide; crystallized with ethanol
(E)-N-(4-Chlorobenzylidene)-5-(4-methylphenyl)-1,3,4-thiadiazol-2-amine	Thiadiazol-2-amine with chlorobenzylidene and methylphenyl substituents	Insecticidal and fungicidal activities	Condensation reactions under basic conditions
N-[3-(3-Methylphenyl)-5-(3-dimethylamino-acryloyl)-3H-[1,3,4]-thiadiazol-2-ylidene]-benzamide	Thiadiazole with dimethylamino acryloyl and benzamide	Enhanced binding affinity due to electron-rich acryloyl group; anticancer potential	Multi-step synthesis involving hydrazonoyl halides and carbodithioates
2-(4-Methyl-2-phenylthiazole-5-carbonyl)-N-phenylhydrazinecarbothioamide	Thiazole-carbohydrazide with phenyl groups	Anticancer activity (IC50 = 1.61–1.98 µg/mL against HepG-2 cells)	Reactions with hydrazonoyl chlorides and α-halo compounds
Target Compound	Thiazole-thiadiazole hybrid with THF and methoxyphenyl	Hypothesized enhanced bioavailability and dual activity (anticancer/antimicrobial)	Likely involves carboxamide coupling and THF functionalization (inferred)	–

Key Observations:

• The methoxyphenyl group may offer better electron-donating effects compared to chlorobenzylidene in .
• Bridging Groups : The carboxamide linker in the target compound contrasts with hydrazinecarbothioamide in , which may affect stability and target interactions.

Q & A

Basic Research Questions

Q. What spectroscopic techniques are essential for confirming the structural integrity of this compound?

• Methodology :

• 1H and 13C NMR : Assign proton and carbon environments to verify substituent positions and stereochemistry. For example, aromatic protons (δ 6.8–7.5 ppm) and thiadiazole carbons (δ 150–160 ppm) should align with expected splitting patterns .
• FT-IR : Identify functional groups (e.g., C=O stretch ~1700 cm⁻¹, C=N ~1600 cm⁻¹) to confirm carboxamide and thiadiazole moieties .
• Mass Spectrometry (MS) : Use high-resolution MS to validate molecular weight and fragmentation patterns .

Q. What synthetic steps are typically employed to prepare thiazole-thiadiazole hybrids?

• Methodology :

• Thiazole Formation : React α-haloketones with thiourea derivatives under acidic/basic conditions .
• Thiadiazole Cyclization : Use hydrazine-carbothioamide intermediates with CS₂ or POCl₃ for cyclocondensation .
• Coupling Reactions : Link thiazole and thiadiazole units via carboxamide bonds using EDC/HOBt activation .

Q. How is elemental analysis used to validate purity?

• Methodology :

• Compare experimental C, H, N percentages (e.g., ±0.3% deviation) with theoretical values. Discrepancies may indicate residual solvents or byproducts, requiring recrystallization or column purification .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthesis yield?

• Methodology :

• Temperature Control : Maintain 60–80°C during cyclization to minimize side reactions .
• pH Adjustment : Use mild bases (e.g., NaHCO₃) to stabilize intermediates in aqueous phases .
• Catalysis : Employ Lewis acids (e.g., ZnCl₂) to accelerate thiadiazole ring closure .

Q. What strategies resolve contradictions between computational and experimental spectroscopic data?

• Methodology :

• DFT Calculations : Compare optimized geometries (B3LYP/6-31G*) with experimental NMR shifts to identify conformational discrepancies .
• Solvent Effects : Account for solvent polarity in computational models (e.g., DMSO vs. CDCl₃) .
• Dynamic Effects : Use variable-temperature NMR to detect tautomerism or rotational barriers .

Q. How can in silico methods predict the compound’s biological activity?

• Methodology :

• Molecular Docking : Screen against target proteins (e.g., bacterial enoyl-ACP reductase) using AutoDock Vina to assess binding affinity .
• ADMET Prediction : Use SwissADME to evaluate pharmacokinetic properties (e.g., logP, bioavailability) .

Q. How to design structure-activity relationship (SAR) studies for thiadiazole derivatives?

• Methodology :

• Substituent Variation : Modify methoxyphenyl or tetrahydrofanyl groups to test antimicrobial potency .
• Bioassay Profiling : Compare IC₅₀ values in cytotoxicity (MTT assay) and antibacterial (MIC) studies .